Cas no 2287281-79-0 (2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol)
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2287281-79-0
- EN300-6750418
- 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
-
- Inchi: 1S/C8H8FN3O/c9-6-2-1-3-7-8(6)12(4-5-13)11-10-7/h1-3,13H,4-5H2
- InChI Key: GOMZOXHGIUMHJY-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1N(CCO)N=N2
Computed Properties
- Exact Mass: 181.06514005g/mol
- Monoisotopic Mass: 181.06514005g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 50.9Ų
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6750418-0.05g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 0.05g |
$707.0 | 2025-03-13 | |
| Enamine | EN300-6750418-0.1g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 0.1g |
$741.0 | 2025-03-13 | |
| Enamine | EN300-6750418-0.25g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 0.25g |
$774.0 | 2025-03-13 | |
| Enamine | EN300-6750418-0.5g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 0.5g |
$809.0 | 2025-03-13 | |
| Enamine | EN300-6750418-1.0g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 1.0g |
$842.0 | 2025-03-13 | |
| Enamine | EN300-6750418-2.5g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 2.5g |
$1650.0 | 2025-03-13 | |
| Enamine | EN300-6750418-5.0g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 5.0g |
$2443.0 | 2025-03-13 | |
| Enamine | EN300-6750418-10.0g |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol |
2287281-79-0 | 95.0% | 10.0g |
$3622.0 | 2025-03-13 |
2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol
Comprehensive Overview of 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 2287281-79-0)
The compound 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 2287281-79-0) is a fluorinated benzotriazole derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a 7-fluoro substitution on the benzotriazole ring, enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery and organic synthesis. Researchers and industries are increasingly interested in this compound due to its versatility and compatibility with modern green chemistry principles.
In recent years, the demand for fluorinated heterocycles like 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol has surged, driven by their role in developing targeted therapies and bioactive materials. The compound's CAS No. 2287281-79-0 is frequently searched in academic and industrial databases, reflecting its growing importance. Its applications span from catalysis to photostabilizers, aligning with trends in sustainable chemistry and high-performance materials.
One of the key advantages of 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is its stability under various conditions, which is critical for scale-up synthesis and process optimization. The presence of the fluoro group not only improves metabolic stability in drug candidates but also enhances electronic properties for material applications. This dual functionality makes it a hotspot for patent filings and R&D investments.
From an environmental perspective, the synthesis of 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol can be optimized using microwave-assisted reactions or flow chemistry, reducing waste and energy consumption. These methods are gaining traction as industries prioritize ESG (Environmental, Social, and Governance) compliance. The compound's low toxicity profile further supports its adoption in biocompatible applications.
In the context of AI-driven drug discovery, 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol is often highlighted as a scaffold molecule for virtual screening. Its structural motifs are compatible with machine learning models predicting ADME (Absorption, Distribution, Metabolism, Excretion) properties. This synergy between computational and experimental chemistry accelerates the development of next-generation therapeutics.
For researchers exploring structure-activity relationships (SAR), the 7-fluoro substituent in 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol offers a strategic handle for modulating electronic and steric effects. This adaptability is crucial in designing selective inhibitors or functional materials with tailored properties. The compound's CAS No. 2287281-79-0 is often cross-referenced in QSAR (Quantitative Structure-Activity Relationship) studies.
In conclusion, 2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol (CAS No. 2287281-79-0) represents a convergence of innovation in medicinal chemistry and advanced materials. Its multifaceted applications, coupled with sustainable synthesis routes, position it as a compound of high relevance in contemporary scientific and industrial landscapes. Future research will likely uncover even broader utilities, solidifying its role in cutting-edge technologies.
2287281-79-0 (2-(7-fluoro-1H-1,2,3-benzotriazol-1-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)